Cas no 2138573-27-8 (4,4-Dimethyl-3-(thiophen-2-yl)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-3-(thiophen-2-yl)cyclohexan-1-one
• CAS No: 2138573-27-8
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 6050430
• PubChem ID: 165961064
• Update Time: 2025-08-02

4,4-Dimethyl-3-(thiophen-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138573-27-8
• EN300-1157035
• 4,4-dimethyl-3-(thiophen-2-yl)cyclohexan-1-one
• 4,4-Dimethyl-3-(thiophen-2-yl)cyclohexan-1-one

• Inchi： 1S/C12H16OS/c1-12(2)6-5-9(13)8-10(12)11-4-3-7-14-11/h3-4,7,10H,5-6,8H2,1-2H3
• InChI Key： GCRNAJUHTFGVRY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 208.09218630g/mol
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.3Ų

Additional information on 4,4-Dimethyl-3-(thiophen-2-yl)cyclohexan-1-one

Comprehensive Overview of 4,4-Dimethyl-3-(thiophen-2-yl)cyclohexan-1-one (CAS No. 2138573-27-8)

4,4-Dimethyl-3-(thiophen-2-yl)cyclohexan-1-one (CAS No. 2138573-27-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique cyclohexanone backbone substituted with a thiophene ring and dimethyl groups, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in medicinal chemistry and biopharmaceuticals.

The structural features of 4,4-Dimethyl-3-(thiophen-2-yl)cyclohexan-1-one contribute to its versatility. The presence of the thiophene moiety, a sulfur-containing heterocycle, enhances its reactivity and binding affinity, making it a candidate for targeting specific biological pathways. This aligns with current trends in precision medicine and small-molecule therapeutics, where researchers seek compounds with tailored functionalities. Additionally, the dimethyl groups provide steric stability, which can influence the compound's pharmacokinetic properties, a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

In the context of green chemistry and sustainable synthesis, 4,4-Dimethyl-3-(thiophen-2-yl)cyclohexan-1-one has been explored as a building block for eco-friendly catalysts and biodegradable materials. With growing consumer and regulatory focus on environmentally friendly chemicals, this compound's potential to reduce waste and energy consumption in synthetic processes is a key area of investigation. Searches for sustainable synthetic intermediates and green solvents have surged, reflecting the industry's shift toward greener alternatives.

From a commercial perspective, the demand for high-purity organic intermediates like 4,4-Dimethyl-3-(thiophen-2-yl)cyclohexan-1-one is driven by advancements in contract research organizations (CROs) and custom synthesis services. Companies specializing in fine chemicals and custom manufacturing are increasingly listing this compound in their portfolios, catering to clients in academia and industry. This trend is evident in the rise of online queries for bulk suppliers of CAS 2138573-27-8 and thiophene derivatives for research.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 4,4-Dimethyl-3-(thiophen-2-yl)cyclohexan-1-one, ensuring its quality and consistency. These methods are critical for researchers who rely on precise structural confirmation, especially in high-throughput screening and lead optimization workflows. The compound's spectral data and synthetic protocols are frequently shared in open-access journals and chemical databases, addressing the need for transparent and reproducible science.

Looking ahead, the role of 4,4-Dimethyl-3-(thiophen-2-yl)cyclohexan-1-one in drug development and material innovation is expected to expand. Its compatibility with modern catalytic reactions and click chemistry approaches positions it as a promising candidate for future breakthroughs. As the scientific community continues to explore its applications, this compound will likely remain a subject of interest in both academic research and industrial R&D.